Cas no 1374652-17-1 (5-Chloro-8-Fluoropyrido3,4-Bpyrazine)

• Product Name: 5-Chloro-8-Fluoropyrido3,4-Bpyrazine
• CAS No: 1374652-17-1
• MF: C₇H₃ClFN₃
• MW: 183.570223093033
• MDL: MFCD22380480
• CID: 2153304
• PubChem ID: 118990606
• Update Time: 2025-06-13

5-Chloro-8-Fluoropyrido3,4-Bpyrazine Chemical and Physical Properties

Names and Identifiers

• 5-chloro-8-fluoro-Pyrido[3,4-b]pyrazine
• 5-Chloro-8-fluoropyrido[3,4-b]pyrazine
• 5-Chloro-8-fluoropyrido[3,4-b]pyrazine 5-chloro-8-fluoropyrido[4,3-b]pyrazine
• CS-0433188
• SCHEMBL18980175
• AKOS027339271
• 4-b]pyrazine
• AS-40985
• ZEC65217
• MFCD22380480
• Pyrido[3,4-b]pyrazine, 5-chloro-8-fluoro-
• DB-358942
• 1374652-17-1
• DTXSID301271316
• 5-Chloro-8-Fluoropyrido3,4-Bpyrazine

• MDL： MFCD22380480
• Inchi： 1S/C7H3ClFN3/c8-7-6-5(4(9)3-12-7)10-1-2-11-6/h1-3H
• InChI Key： USDIRSJFHPHMAS-UHFFFAOYSA-N
• SMILES： ClC1C2C(C(=CN=1)F)=NC=CN=2

Computed Properties

• Exact Mass: 182.9999530g/mol
• Monoisotopic Mass: 182.9999530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7
• XLogP3: 1.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrazines Pyridopyrazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrazines

Additional information on 5-Chloro-8-Fluoropyrido3,4-Bpyrazine

Introduction to 5-Chloro-8-Fluoropyrido3,4-Bpyrazine (CAS No. 1374652-17-1) in Modern Chemical Biology and Medicinal Chemistry

5-Chloro-8-Fluoropyrido3,4-Bpyrazine, identified by the chemical identifier CAS No. 1374652-17-1, is a heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the pyridopyrazine class, a scaffold that has been increasingly explored for its utility in drug discovery. The presence of both chlorine and fluorine substituents in its molecular structure enhances its reactivity and binding affinity, making it a promising candidate for further investigation.

The 5-Chloro-8-Fluoropyrido3,4-Bpyrazine molecule exhibits a conjugated system that allows for extensive electronic delocalization, which is a key feature in many bioactive molecules. This electronic configuration not only influences its spectroscopic properties but also plays a crucial role in its interactions with biological targets. The chlorine atom at the 5-position and the fluorine atom at the 8-position are strategically positioned to modulate the compound's pharmacophoric features, potentially enhancing its efficacy in therapeutic applications.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for their therapeutic potential. Pyridopyrazines, in particular, have been identified as a versatile class of molecules with applications ranging from anticancer to anti-inflammatory agents. The specific substitution pattern of 5-Chloro-8-Fluoropyrido3,4-Bpyrazine makes it an interesting subject for studying structure-activity relationships (SAR). Researchers have been exploring how the electronic and steric effects of chlorine and fluorine substituents influence the compound's interactions with biological targets, particularly enzymes and receptors involved in disease pathways.

One of the most compelling aspects of 5-Chloro-8-Fluoropyrido3,4-Bpyrazine is its potential as a scaffold for drug development. The pyridopyrazine core provides a rigid framework that can be modified to optimize binding properties. The chlorine and fluorine atoms serve as key pharmacophoric elements that can interact with specific residues in biological targets, leading to high-affinity binding. This has led to several studies investigating its derivatives as inhibitors or modulators of various enzymes and receptors.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 5-Chloro-8-Fluoropyrido3,4-Bpyrazine for their biological activity. Molecular docking studies have been particularly useful in predicting how this compound might interact with different biological targets. These studies have suggested that 5-Chloro-8-Fluoropyrido3,4-Bpyrazine could be effective against several targets implicated in cancer, inflammation, and infectious diseases. The ability to predict such interactions computationally significantly accelerates the drug discovery process.

In vitro studies have begun to unravel the mechanistic aspects of 5-Chloro-8-Fluoropyrido3,4-Bpyrazine's biological activity. Initial experiments have shown that this compound exhibits inhibitory effects on certain kinases and other enzymes relevant to cancer progression. The chlorine and fluorine substituents appear to play critical roles in modulating the enzyme's active site, leading to reduced activity of these enzymes. This has opened up avenues for developing 5-Chloro-8-Fluoropyrido3,4-Bpyrazine as an anticancer agent or as a tool compound for studying enzyme function.

The synthesis of 5-Chloro-8-Fluoropyrido3,4-Bpyrazine is another area of active research. Chemists have developed several synthetic routes that allow for efficient preparation of this compound while maintaining high purity standards. These synthetic methods are crucial for conducting further biological studies and for potential clinical development. The ability to synthesize complex heterocyclic compounds like 5-Chloro-8-Fluoropyrido3,4-Bpyrazine with precision has been made possible by advances in organic synthesis techniques.

The potential applications of 5-Chloro-8-Fluoropyrido3,4-Bpyrazine extend beyond oncology. Researchers are also exploring its use in treating inflammatory diseases and infectious disorders. The unique structural features of this compound make it a versatile scaffold that can be modified to target various disease pathways. For instance, derivatives of 5-Chloro-8-Fluoropyrido3,4-Bpyrazine have shown promise in inhibiting inflammatory cytokines and enzymes involved in chronic inflammation.

The development of new therapeutic agents requires rigorous testing to ensure safety and efficacy. Preclinical studies are essential for evaluating the potential benefits and risks associated with compounds like 5-Chloro-8-Fluoropyrido3,4-Bpyrazine before they can be considered for clinical trials. These studies involve detailed pharmacokinetic and pharmacodynamic analyses to understand how the compound behaves within living systems.

The role of fluorinated compounds in medicinal chemistry cannot be overstated. Fluorine atoms introduce unique electronic properties that can enhance binding affinity and metabolic stability. In the case of 5-Chloro-8-Fluoropyrido3,4-Bpyrazine, the fluorine atom contributes to its bioactivity by influencing electron distribution within the molecule. This has led to increased interest in fluorinated pyridopyrazines as potential drug candidates.

As our understanding of disease mechanisms continues to evolve, so does our approach to drug discovery. Compounds like 5-Chloro-8-Fluoropyrido3,4-Bpyrazine represent a new generation of therapeutic agents that are designed based on detailed molecular interactions rather than empirical screening alone. This shift towards rational drug design promises more efficient development pipelines and potentially more effective treatments for a wide range of diseases.

In conclusion,5-Chloro-8-Fluoroptyrodo34Bpyrazin (CAS No 13745652 17 1) is a promising compound with significant potential in chemical biology and medicinal chemistry Its unique structural features make it an attractive scaffold for developing new therapeutic agents particularly those targeting cancer inflammation and infectious diseases Further research is needed to fully elucidate its biological activities but preliminary studies suggest that it could be a valuable addition to our arsenal against disease